Cas no 1805485-66-8 (Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate
• CAS No: 1805485-66-8
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4951496
• Update Time: 2025-05-25

Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-17-9-6(5-15)3-4-7(11(12,13)14)8(9)10(16)18-2/h3-4H,1-2H3
• InChI Key： BLNYGPBMQFQBKC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate

Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate, also known by its CAS number 1805485-66-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group, a methoxy group, and a trifluoromethyl group. These substituents contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

The cyano group (-CN) attached to the benzoate ring imparts strong electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. This feature is particularly advantageous in the synthesis of bioactive molecules, where such groups are often utilized to modulate pharmacokinetic properties. The methoxy group (-OCH3), on the other hand, introduces electron-donating effects, which can influence the compound's solubility and stability. The combination of these groups creates a balance between reactivity and stability, making this compound versatile in different chemical environments.

The presence of the trifluoromethyl group (-CF3) further adds complexity to the molecule. This group is known for its strong electron-withdrawing nature and high lipophilicity, which are desirable traits in drug design for improving bioavailability and permeability. Recent studies have highlighted the role of trifluoromethylated compounds in enhancing the efficacy of pharmaceutical agents by optimizing their interaction with biological systems. Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate serves as a prime example of how strategic substitution can lead to molecules with tailored properties.

From a synthetic perspective, the preparation of Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve this compound efficiently. The use of transition metal catalysts has been particularly effective in facilitating these transformations, as evidenced by recent advancements in catalytic asymmetric synthesis.

In terms of applications, Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate has shown promise in several areas. In pharmaceutical chemistry, it has been explored as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to modulate cellular signaling pathways makes it an interesting candidate for further investigation. Additionally, this compound has been utilized in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices, where its electronic properties play a crucial role.

Recent research has also focused on understanding the environmental impact of Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. These findings underscore the importance of sustainable practices in chemical synthesis and highlight the need for continuous monitoring of such compounds in ecological systems.

In conclusion, Methyl 3-cyano-2-methoxy-6-(trifluoromethyl)benzoate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups endows it with remarkable chemical properties that make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing modern science and technology.